Cas no 2411300-50-8 (2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide)

• Product Name: 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide
• CAS No: 2411300-50-8
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 6282858
• PubChem ID: 165778058
• Update Time: 2025-07-20

2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide
• 2-chloro-N-[2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethyl]acetamide
• 2411300-50-8
• Z3952175335
• EN300-26588264

• Inchi： 1S/C13H15ClN2O2/c1-16-8-9(4-5-15-13(18)7-14)11-6-10(17)2-3-12(11)16/h2-3,6,8,17H,4-5,7H2,1H3,(H,15,18)
• InChI Key： MAXJWBZHUNQADK-UHFFFAOYSA-N
• SMILES： ClCC(NCCC1=CN(C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 266.0822054g/mol
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide

Comprehensive Overview of 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide (CAS No. 2411300-50-8): Properties, Applications, and Research Insights

The compound 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide (CAS No. 2411300-50-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a chloroacetamide moiety linked to a 5-hydroxy-1-methylindole scaffold, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and neurological conditions.

One of the most searched questions about 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide revolves around its synthetic pathways and purification methods. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure its purity, which is critical for reproducibility in preclinical studies. The compound’s solubility in polar solvents like dimethyl sulfoxide (DMSO) and its stability under varying pH conditions are also frequently discussed topics in academic forums.

In the context of green chemistry, a trending topic in 2024, CAS No. 2411300-50-8 has been evaluated for its environmental footprint. Researchers are optimizing its synthesis to reduce waste generation, aligning with the principles of sustainable chemistry. This aligns with broader industry demands for eco-friendly intermediates, as highlighted in recent publications on biodegradable pharmaceutical excipients.

The mechanism of action of 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide is another area of intense investigation. Preliminary studies suggest its derivatives may modulate serotonergic pathways, sparking interest in its application for neuroprotective therapies. This ties into the growing public interest in mental health therapeutics, a hot topic in healthcare discussions. However, further in vivo studies are needed to validate these hypotheses.

From a commercial perspective, suppliers of CAS No. 2411300-50-8 emphasize its high purity grades (≥98%) for research use. The compound’s storage recommendations—typically at -20°C in amber vials to prevent photodegradation—are frequently queried by laboratory professionals. Additionally, its compatibility with peptide coupling reagents makes it a candidate for prodrug development, a niche yet rapidly expanding field.

In summary, 2-chloro-N-2-(5-hydroxy-1-methyl-1H-indol-3-yl)ethylacetamide represents a versatile building block in medicinal chemistry. Its intersection with drug discovery, sustainability, and neurological research ensures its relevance in contemporary scientific discourse. As analytical technologies advance, so too will the understanding of this compound’s full potential.